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Compound of Interest

Compound Name: A 83-01 sodium

Cat. No.: B8088051 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A 83-01 is a potent and selective small molecule inhibitor of the transforming growth factor-beta

(TGF-β) type I receptor superfamily. Specifically, it targets activin receptor-like kinase 5 (ALK5),

as well as ALK4 and ALK7.[1][2] By inhibiting these receptors, A 83-01 effectively blocks the

phosphorylation of Smad2 and Smad3, key downstream mediators in the TGF-β signaling

pathway.[3] This inhibition disrupts various cellular processes mediated by TGF-β, including

epithelial-to-mesenchymal transition (EMT), cell growth, and differentiation.[3] These

characteristics make A 83-01 a valuable tool in cancer research, stem cell biology, and studies

of cellular reprogramming.[4][5]

This document provides detailed protocols for the preparation of A 83-01 stock solutions in

dimethyl sulfoxide (DMSO), along with essential technical data and diagrams to guide

researchers in its effective application.

Quantitative Data Summary
For ease of reference and experimental planning, the key quantitative data for A 83-01 are

summarized in the table below.
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Property Value References

Molecular Formula C₂₅H₁₉N₅S [2][6]

Molecular Weight 421.52 g/mol [2][6]

CAS Number 909910-43-6 [2]

Appearance
White to beige or pale yellow

solid powder
[7][8]

Purity ≥98% (by HPLC) [6][7]

Solubility in DMSO
≥21 mg/mL (approximately 50

mM)
[1][2]

IC₅₀ Values
ALK5: 12 nM, ALK4: 45 nM,

ALK7: 7.5 nM
[2]

Storage (Lyophilized)
-20°C, desiccated, for up to 24

months
[6]

Storage (Stock Solution)

-20°C in aliquots; use within 1-

2 months to prevent loss of

potency. Avoid repeated

freeze-thaw cycles.

[5][6]

Experimental Protocols
Materials

A 83-01 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator or water bath at 37°C
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Protocol for Preparing a 10 mM A 83-01 Stock Solution
This protocol provides instructions for preparing a commonly used 10 mM stock solution of A

83-01 in DMSO.

Pre-weighing and Calculation:

To prepare a 10 mM stock solution, you will need to dissolve A 83-01 (Molecular Weight:

421.52 g/mol ) in DMSO.

For example, to prepare 1.18 mL of a 10 mM stock solution, weigh out 5 mg of A 83-01

powder.[1] Alternatively, to prepare 237 µL of a 10 mM stock, use 1 mg of the powder.[4]

Reconstitution:

Aseptically add the calculated volume of DMSO to the vial containing the A 83-01 powder.

It is recommended to use fresh, anhydrous DMSO as moisture can reduce solubility.[1]

Cap the vial securely.

Dissolution:

Vortex the solution thoroughly to facilitate the dissolution of the A 83-01 powder.

If the compound does not fully dissolve, gentle warming in a 37°C water bath for 10

minutes and/or brief sonication can be used to aid dissolution.[7] Visually inspect the

solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can

degrade the compound.[6]

Store the aliquots at -20°C. For optimal results, it is recommended to use the stock

solution within 1 to 2 months of preparation.[6] Some sources suggest that solutions may

be unstable and should be prepared fresh.[1]
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Visualizations
A 83-01 Mechanism of Action
The following diagram illustrates the signaling pathway inhibited by A 83-01.

Cell Membrane

Inside Nucleus

TGF-β Ligand

ALK4/5/7 Receptor

 Binds

p-Smad2/3
 Phosphorylates

A 83-01
 Inhibits

p-Smad2/3-Smad4
Complex

Smad4

Nucleus
 Translocates to Target Gene

Transcription

Click to download full resolution via product page

Caption: TGF-β signaling pathway and the inhibitory action of A 83-01.

Experimental Workflow: A 83-01 Stock Solution
Preparation
This diagram outlines the step-by-step workflow for preparing the A 83-01 stock solution.
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Caption: Workflow for preparing A 83-01 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088051?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

